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Compound of Interest

Compound Name:
7-(2'-Deoxyadenosin-N6-

yl)aristolactam I

Cat. No.: B15587440 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of 7-(2'-Deoxyadenosin-N6-yl)aristolactam I, a compound utilized in

specialized research, is critical to ensure the safety of laboratory personnel and the protection

of the environment. Due to its classification as a suspected mutagen and carcinogen, stringent

disposal protocols must be followed. This document provides a comprehensive, step-by-step

guide for the safe handling and disposal of this compound and associated contaminated

materials.

I. Hazard Classification and Safety Profile
While a specific Safety Data Sheet (SDS) for 7-(2'-Deoxyadenosin-N6-yl)aristolactam I is not

readily available, data for the closely related compound, Aristolactam I, indicates significant

health risks. The hazard profile of Aristolactam I, which should be conservatively applied to its

deoxyadenosine analogue, is summarized below.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 1, 2

H300+H310+H330: Fatal if

swallowed, in contact with skin

or if inhaled.[1]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[1]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[1]

Given these severe hazard classifications, all personnel must handle 7-(2'-Deoxyadenosin-
N6-yl)aristolactam I with extreme caution and adhere to the following disposal procedures.

II. Essential Personal Protective Equipment (PPE)
Before beginning any disposal-related tasks, all personnel must be equipped with the following

PPE:

Gloves: Nitrile or other chemical-resistant gloves. A double layer is recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Respiratory Protection: A properly fitted respirator (e.g., N95 or higher) is essential if

handling the powder form or creating aerosols.[1]

III. Step-by-Step Disposal Protocol
This protocol is designed to minimize exposure and ensure that all waste is handled in

accordance with regulations for hazardous chemical disposal.

1. Waste Segregation and Collection:

Solid Waste:
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All solid waste, including unused compound, contaminated filter papers, and disposable

labware (e.g., pipette tips, microfuge tubes), must be collected in a dedicated, clearly

labeled hazardous waste container.

The container should be made of a material compatible with the waste and have a secure,

tight-fitting lid.

The label must clearly state "Hazardous Waste," "Toxic," and "Carcinogen," and list the

chemical name: "7-(2'-Deoxyadenosin-N6-yl)aristolactam I."

Liquid Waste:

All liquid waste containing the compound, including solutions and solvent rinses, must be

collected in a separate, dedicated hazardous waste container.

The container should be leak-proof and made of a compatible material.

The label must include the same information as the solid waste container, along with the

names of all solvents present in the waste.

Contaminated Sharps:

Needles, syringes, and other contaminated sharps must be placed in a designated sharps

container that is puncture-resistant and leak-proof.

The sharps container must also be labeled as "Hazardous Waste" with the chemical

name.

2. Decontamination of Work Surfaces and Equipment:

All surfaces and non-disposable equipment that have come into contact with the compound

must be thoroughly decontaminated.

Use a suitable decontamination solution, such as a 10% bleach solution followed by a 70%

ethanol rinse.

All cleaning materials (e.g., wipes, paper towels) used in the decontamination process must

be disposed of as solid hazardous waste.
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3. Final Disposal:

All hazardous waste containers (solid, liquid, and sharps) must be disposed of through an

approved hazardous waste disposal facility.

Follow your institution's specific procedures for arranging a hazardous waste pickup. Do not

dispose of this waste down the drain or in regular trash.

IV. Experimental Workflow for Safe Disposal
The following diagram illustrates the logical flow of the disposal process, ensuring all safety

and regulatory steps are followed.
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Figure 1: Disposal Workflow for 7-(2'-Deoxyadenosin-N6-yl)aristolactam I
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Figure 1: Disposal Workflow for 7-(2'-Deoxyadenosin-N6-yl)aristolactam I
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By adhering to these procedures, researchers and laboratory professionals can mitigate the

risks associated with 7-(2'-Deoxyadenosin-N6-yl)aristolactam I and ensure a safe and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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